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Compound of Interest

Compound Name: 2-Hydroxyphenylthiourea

Cat. No.: B072812

This guide provides detailed, step-by-step procedures for the proper and safe disposal of 2-
Hydroxyphenylthiourea, ensuring the safety of laboratory personnel and compliance with
environmental regulations. The following protocols are designed for researchers, scientists, and
drug development professionals.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 2-Hydroxyphenylthiourea with
appropriate personal protective equipment (PPE). Based on available safety data, this
compound should be handled with care.

Recommended PPE:

e Gloves: Chemical-resistant gloves, such as nitrile rubber.

o Eye Protection: Safety glasses or chemical safety goggles.[1]

e Lab Coat: A standard laboratory coat to prevent skin contact.[1]

» Respiratory Protection: Use in a well-ventilated area. If dust formation is likely, a
NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[1]

Quantitative Data
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The following table summarizes key quantitative and qualitative data for 2-
Hydroxyphenylthiourea.

Property Value

Appearance White solid, Crystalline

Odor Odorless

Melting Point/Range 158 - 160 °C/ 316.4 - 320 °F
pH No information available
Solubility No information available
Flash Point No information available
Autoignition Temperature No information available

Data sourced from Safety Data Sheets.[1]

Step-by-Step Disposal Protocol

The primary method for the disposal of 2-Hydroxyphenylthiourea is through an approved
hazardous waste disposal plant.[1][2][3] Do not dispose of this chemical down the drain or in
regular trash.

Step 1: Waste Identification and Segregation

o Treat as Hazardous Waste: All waste containing 2-Hydroxyphenylthiourea, including empty
containers and contaminated materials (e.g., gloves, weighing paper, absorbent pads), must
be treated as hazardous waste.

e Segregate Waste Streams: Keep 2-Hydroxyphenylthiourea waste separate from other
laboratory waste streams to prevent cross-contamination and unforeseen chemical
reactions.

Step 2: Containerization
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o Use Appropriate Containers: Use a chemically compatible, leak-proof, and sealable
container for collecting the waste. High-density polyethylene (HDPE) or glass containers are
generally suitable.

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"2-Hydroxyphenylthiourea,” and any relevant hazard pictograms. The label should also
include the accumulation start date.

Step 3: Waste Accumulation and Storage

o Solid Waste: For solid waste such as contaminated lab supplies, double-bag the materials
before placing them in the designated solid hazardous waste container.

o Liquid Waste: For solutions containing 2-Hydroxyphenylthiourea, use a designated,
sealable liquid waste container.

o Storage Location: Store the sealed hazardous waste container in a designated Satellite
Accumulation Area (SAA) at or near the point of generation. This area should be a cool, dry,
and well-ventilated space, away from incompatible materials.

» Container Management: Keep the waste container closed at all times except when adding
waste.

Step 4: Spill Management
e Small Spills:

o

Ensure adequate ventilation and wear appropriate PPE.

o For solid spills, carefully sweep up the material and place it into the designated hazardous
waste container.[1] Avoid creating dust.

o For small liquid spills, absorb the material with an inert absorbent such as vermiculite, dry
sand, or earth. Do not use combustible materials like paper towels as the primary
absorbent.

o Scoop the absorbed material into the hazardous waste container.
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e Large Spills:
o Evacuate the immediate area.

o Contact your institution's Environmental Health and Safety (EHS) department or
emergency response team immediately.

Step 5: Final Disposal

e Arrange for Pickup: Contact your institution's EHS department or a licensed hazardous
waste disposal contractor to arrange for the collection of the hazardous waste container.

o Complete Paperwork: Ensure all required waste manifest paperwork is completed accurately
for transportation and disposal.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-
Hydroxyphenylthiourea waste.
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Waste Generation & Characterization

Generate 2-Hydroxyphenylthiourea Waste

Is the waste contaminated with other hazardous materials?

Select a compatible, leak-proof container

Label container with:
'Hazardous Waste'
'2-Hydroxyphenylthiourea'
Accumulation Start Date

Storage & Disposal

Store in designated Satellite Accumulation Area (SAA)

Keep container closed

Contact EHS for pickup and disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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